2-(3,4-Dimethylphenoxy)propanohydrazide
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Description
2-(3,4-Dimethylphenoxy)propanohydrazide is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
- Synthesis and Activity Assessment : A series of molecules incorporating 2-(3,4-dimethylphenoxy)propanohydrazide were synthesized to assess their antibacterial effect against various bacteria and study their lipoxygenase activity. The molecules were synthesized using multiple functional groups, including ether, 1,3,4-oxadiazole, thioether, hydrazone, and azomethine, and their structures were confirmed using spectral data analysis. The compounds exhibited significant antibacterial activity and lipoxygenase inhibitory activity, particularly the ones bearing specific functional groups (Rasool et al., 2016).
Synthesis and Bioactivity in Pharmacological Contexts
- Drug Metabolism-Based Design : In the context of α₁-adrenoceptors antagonists, analogs of this compound were designed considering probable metabolism pathways. The analogs featured halogen, methyl, and cyano groups to block hydroxylation and a hydroxyl group to extend duration time. These compounds exhibited strong blocking and antihypertensive activities, suggesting their potential as pharmacological agents (Xi et al., 2011).
Cytotoxic Activity and Potential as CDK8 Kinase Inhibitors
- Synthesis and Antitumor Activity : Metal complexes derived from this compound derivatives were synthesized and tested for their anti-tumor activities. These complexes showed promising results as potential CDK8-CYCC kinase inhibitors, which may propose a mechanism of action toward colon cancer therapy (Aboelmagd et al., 2021).
Properties
IUPAC Name |
2-(3,4-dimethylphenoxy)propanehydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-7-4-5-10(6-8(7)2)15-9(3)11(14)13-12/h4-6,9H,12H2,1-3H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSIVMBBYPVLEEJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(C)C(=O)NN)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80395941 |
Source
|
Record name | 2-(3,4-dimethylphenoxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80395941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
438613-32-2 |
Source
|
Record name | 2-(3,4-dimethylphenoxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80395941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.